Cas no 2305299-87-8 (1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one
• CAS No: 2305299-87-8
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5415204
• PubChem ID: 165770999
• Update Time: 2025-10-30

1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-yl]prop-2-en-1-one
• 2305299-87-8
• Z2517206391
• EN300-26593486
• 1-[2-(1H-Benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one
• 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one

• Inchi： 1S/C14H15N3O/c1-2-13(18)17-9-5-8-12(17)14-15-10-6-3-4-7-11(10)16-14/h2-4,6-7,12H,1,5,8-9H2,(H,15,16)
• InChI Key： YDQBQBXRMAPPHA-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1NC2=CC=CC=C2N=1)(=O)C=C

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49Ų

Additional information on 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one

Comprehensive Overview of 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one (CAS No. 2305299-87-8)

1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one, with the CAS number 2305299-87-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzodiazolyl moiety with a pyrrolidinylprop-2-en-1-one backbone, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of protein-protein interactions, which are hot topics in modern medicinal chemistry.

The compound's benzodiazolyl group is known for its electron-rich properties, which can enhance binding affinity to biological targets. Meanwhile, the pyrrolidinylprop-2-en-1-one segment offers structural flexibility, allowing for fine-tuning of pharmacokinetic properties. Such characteristics align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. This has led to increased searches for "benzodiazolyl derivatives in drug design" and "pyrrolidine-based bioactive molecules" across scientific databases.

From a synthetic chemistry perspective, 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one represents an interesting challenge due to its stereochemical complexity. The compound's CAS 2305299-87-8 serves as a crucial identifier in chemical inventories, helping researchers track its purity, stability, and synthetic protocols. Recent publications have explored novel synthetic routes to this scaffold, addressing common queries like "how to synthesize benzodiazolyl-pyrrolidine hybrids" and "optimization of enone formation in heterocyclic systems".

In drug discovery circles, there's growing interest in how this compound might interact with emerging biological targets. Computational studies suggest potential activity against certain enzyme families, sparking searches for "molecular docking studies of benzodiazolyl compounds" and "structure-activity relationships of pyrrolidinyl enones". The compound's prop-2-en-1-one functionality is particularly noteworthy, as similar Michael acceptors have shown promise in covalent drug design - a trending area in pharmaceutical research.

Analytical characterization of CAS 2305299-87-8 presents its own set of challenges and opportunities. Advanced techniques like NMR crystallography and high-resolution mass spectrometry are often employed to confirm its structure, addressing common laboratory questions about "spectroscopic analysis of complex heterocycles". The compound's stability under various conditions is another active research area, with scientists investigating optimal storage conditions and formulation strategies.

The potential applications of 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one extend beyond traditional pharmaceuticals. Materials science researchers have begun exploring its use in organic electronics, capitalizing on the benzodiazolyl group's photophysical properties. This interdisciplinary interest has led to increased searches combining terms like "heterocyclic compounds for optoelectronic applications" and "design of pyrrolidine-containing semiconductors".

From a regulatory standpoint, proper handling and documentation of CAS 2305299-87-8 is essential for research compliance. While not classified as hazardous, researchers frequently search for "safe handling procedures for novel organic compounds" and "analytical standards for rare chemicals". The compound's growing importance is reflected in its inclusion in specialized chemical catalogs and custom synthesis offerings from leading suppliers.

Looking forward, 1-2-(1H-1,3-benzodiazol-2-yl)pyrrolidin-1-ylprop-2-en-1-one represents an exciting platform for further chemical exploration. Its structural features align with several current research priorities, including fragment-based drug discovery and the development of covalent inhibitors. As synthetic methodologies advance, this compound will likely play an increasingly important role in addressing complex biological challenges and material science applications.